Cas no 264624-38-6 (26-Deoxyactein)
26 deoxyactin is the main component of Cimicifuga racemosa, which can prevent TCDD induced osteoblast injury. 26 deoxyactin can inhibit the increase of AHR, CYP1A1 and ERK levels
26-Deoxyactein structure
26-Deoxyactein
264624-38-6
C37H56O10
660.8346
MFCD07783721
253658
26-Deoxyactein Properties
Names and Identifiers
-
- b-D-Xylopyranoside, (3b,12b,16b,23S,24R,25R)-12-(acetyloxy)-16,23:23,26:24,25-triepoxy-9,19-cyclolanostan-3-yl
- DEOXYACTEIN, 27-(23-EPI-26-DEOXYACTEIN)
- 27-Deoxyactein
- 26-Deoxyactein
- b-D-Xylopyranoside, (3b,12b,16b,23S,24R,25R)-12-(acetyloxy)-16,23:23,26:24,25-triepoxy-9,19-cy...
- Deoxyactein
- DEOXYACTEIN, 27-(P)
- DEOXYACTEIN, 27-(RG)
- (3β,12β,16β,23S,24R,25R)-12-(Acetyloxy)-16,23:23,26:24,25-triepoxy-9,19-cyclolanostan-3-yl-β-D-xylopyranoside
- 27-Deoxyacetylacetol-O-β-D-xylopyranoside
- 27-Deoxyacetein
- (3beta,12beta,16beta,23S,24R,25R)-12-(Acetyloxy)-16,23:23,26:24,25-triepoxy-9,19-cyclolanostan-3-yl beta-D-xylopyranoside
- 2D5AUV13AX
- GCMGJWLOGKSUGX-RBKCHLQLSA-
- +Expand
-
- MFCD07783721
- GCMGJWLOGKSUGX-RBKCHLQLSA-N
- 1S/C37H56O10/c1-18-12-37(30-33(6,47-30)17-43-37)46-21-13-32(5)23-9-8-22-31(3,4)24(45-29-28(41)27(40)20(39)15-42-29)10-11-35(22)16-36(23,35)14-25(44-19(2)38)34(32,7)26(18)21/h18,20-30,39-41H,8-17H2,1-7H3/t18-,20-,21+,22+,23+,24+,25-,26+,27+,28-,29+,30-,32+,33-,34-,35-,36+,37+/m1/s1
- O(C(C([H])([H])[H])=O)[C@]1([H])C([H])([H])[C@]23[C@@]([H])(C([H])([H])C([H])([H])[C@@]4([H])C(C([H])([H])[H])(C([H])([H])[H])[C@]([H])(C([H])([H])C([H])([H])[C@]24C3([H])[H])O[C@@]2([H])[C@@]([H])([C@]([H])([C@@]([H])(C([H])([H])O2)O[H])O[H])O[H])[C@]2(C([H])([H])[H])C([H])([H])[C@@]3([H])[C@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])[C@@]4([C@@]5([H])[C@@](C([H])([H])[H])(C([H])([H])O4)O5)O3)[C@]21C([H])([H])[H]
Computed Properties
- 660.387348g/mol
- 0
- 3.9
- 3
- 10
- 4
- 660.387348g/mol
- 660.387348g/mol
- 136Ų
- 47
- 1360
- 0
- 18
- 0
- 0
- 0
- 1
- 660.8
Experimental Properties
- 3.71020
- 136.44000
- 258-260 ºC
- Insuluble (7.9E-3 g/L) (25 ºC),
- Powder
- 1.32±0.1 g/cm3 (20 ºC 760 Torr),
26-Deoxyactein Price
26-Deoxyactein Suppliers
Chengdu Biopurify Phytochemicals Ltd.
Audited Supplier
(CAS:264624-38-6)
HE DAN DAN
15928576055
sales@biopurify.com
WU HAN TIAN ZHI Biotechnology Co., Ltd.
Audited Supplier
(CAS:264624-38-6)
ZHANG XIAO JIE
18607107848
2056216494@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:264624-38-6)
TANG SI LEI
15026964105
2881489226@qq.com
CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.
Audited Supplier
(CAS:264624-38-6)
WANG HONG XIA
18981717076
2355253619@qq.com
26-Deoxyactein Related Literature
-
Majorie B. M. van Duursen Toxicol. Res. 2017 6 772
-
Joseph D. Connolly,Robert A. Hill Nat. Prod. Rep. 2005 22 230
-
Ni-Hong Lu,Jie Li,Yong-Rui Yang,Hong-Lu Liu,Ying-Rong Du RSC Adv. 2021 11 36978
-
Joseph D. Connolly,Robert A. Hill Nat. Prod. Rep. 1997 14 661
-
Joseph D. Connolly,Robert A. Hill Nat. Prod. Rep. 2003 20 640
Recommended suppliers
Amadis Chemical Company Limited
(CAS:264624-38-6)26-Deoxyactein
99%/99%/99%
1mg/5mg/10mg
150.0/401.0/589.0